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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the americium oxide (Am-O) phase
diagram, a critical tool for understanding the behavior of americium-bearing materials in various
applications, including advanced nuclear fuel cycles and radioisotope power systems. This
document summarizes the key phases, their transition parameters, and the experimental
methodologies used for their determination, with a focus on presenting clear, quantitative data
and detailed protocols.

Introduction to the Americium-Oxyde System

The binary system of americium and oxygen is characterized by several stable and metastable
oxide phases, the most prominent being americium dioxide (AmO2z) and americium sesquioxide
(Am203). The phase relationships are complex and highly dependent on temperature, oxygen
partial pressure, and the O/Am ratio. Understanding this phase diagram is crucial for predicting
material performance, ensuring safety, and developing new technologies involving americium.
Recent studies, notably by Epifano et al. (2017), have significantly refined our understanding of
the Am-O system through a combination of high-temperature X-ray diffraction (HT-XRD)
experiments and CALPHAD (Calculation of Phase Diagrams) thermodynamic modeling.[1][2]

Crystalline Phases and Structures

The americium-oxygen system is primarily composed of the following phases:
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Americium Dioxide (AmOz2): This is a black compound that adopts a face-centered cubic (fcc)
fluorite crystal structure (space group Fm-3m).[3] It is the most common oxide of americium.

Substoichiometric Americium Dioxide (AmOz-x): This phase also possesses the fluorite
structure and exists over a range of oxygen deficiencies (x). The lattice parameter of AmO2-x
increases with increasing temperature and oxygen vacancy concentration.

Americium Sesquioxide (Am203): This oxide exists in several polymorphic forms:
o A-type (hexagonal): A-type Am20s is typically formed at higher temperatures.
o C-type (body-centered cubic): C-type Am20s is another common polymorph.

Intermediate Phase (AmOa1.61+x): A body-centered cubic (bcc) phase with a composition
around AmOa1.e1+x has been identified at intermediate temperatures and oxygen potentials.

[1]

The stability and transition between these phases are dictated by the thermodynamic
conditions.

Quantitative Phase Diagram Data

The following tables summarize the key quantitative data for the americium oxide phase
diagram, primarily based on the work of Epifano et al. (2017) and other supporting studies.

Table 1: Crystallographic Data of Key Americium Oxide Phases

Lattice Parameter

Phase Crystal System Space Group (a) at RT (A)
AmO2 Cubic (Fluorite) Fm-3m 5.376

A-type Am203 Hexagonal P-3m1l a=3.817,c=5.971
C-type Am203 Cubic la-3 11.03

Table 2: Phase Transition Temperatures and Conditions
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Note: The values presented are approximate and can vary based on specific experimental

conditions. The phase diagram is a complex representation of equilibria, and these tables

provide a simplified summary of the key transitions.

Experimental Protocols

The determination of the americium oxide phase diagram relies on sophisticated experimental

techniques capable of handling radioactive materials at high temperatures and controlled

atmospheres.

Synthesis of Americium Oxide Powders

4.1.1. Synthesis of Americium Dioxide (AmO2) Powder via Oxalate Precipitation and

Calcination

This is a common method for producing crystalline AmO2 powder.
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Dissolution: Dissolve a known quantity of americium-containing material (e.g., americium
nitrate solution) in nitric acid (e.g., 6 M HNO3).[4]

Precipitation: Add an excess of oxalic acid solution (e.g., 0.5 M) to the americium nitrate
solution to precipitate americium oxalate.

Washing and Filtration: Filter the precipitate and wash it repeatedly with deionized water until
the pH of the filtrate is neutral.

Drying: Dry the americium oxalate precipitate in an oven at a low temperature (e.g., 353 K).

Calcination: Calcine the dried americium oxalate powder in a furnace under an oxidizing
atmosphere (e.g., air or oxygen). The temperature is gradually increased to around 1073-
1273 K and held for several hours to ensure complete conversion to AmO2. The heating and
cooling rates should be controlled to avoid cracking of the resulting powder.

4.1.2. Synthesis of Americium Sesquioxide (Am20s3) Powder
Am20s can be prepared by the reduction of AmO:.
Starting Material: Begin with synthesized AmO:2 powder.

Reduction: Heat the AmO:2 powder in a furnace under a reducing atmosphere (e.g., flowing
Ar/Hz mixture) at a temperature above 1073 K. The exact temperature and time will influence
the resulting polymorph of Am20s.

Cooling: Cool the sample to room temperature under the reducing atmosphere to prevent re-
oxidation.

High-Temperature X-ray Diffraction (HT-XRD)

HT-XRD is the primary technique for in-situ investigation of phase transitions at elevated
temperatures.

o Sample Preparation: A small amount of the synthesized americium oxide powder is placed
in a sample holder made of a high-temperature resistant and inert material (e.g., tungsten or
sapphire).
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o Experimental Setup: The sample holder is mounted in a high-temperature furnace chamber
integrated into an X-ray diffractometer. The chamber allows for precise control of the
temperature and the atmosphere (e.g., inert gas, reducing gas, or controlled oxygen partial
pressure).[5] Beryllium or Kapton windows are typically used to allow the X-ray beam to pass
through while maintaining the controlled atmosphere.

o Data Collection: XRD patterns are collected at various temperatures as the sample is heated
and cooled. The heating and cooling rates are typically slow to ensure thermal equilibrium.

o Data Analysis: The collected XRD patterns are analyzed to identify the crystalline phases
present at each temperature. Changes in the diffraction peaks (appearance, disappearance,
or shifting) indicate phase transitions. Lattice parameters are refined from the diffraction data
to study thermal expansion and changes in stoichiometry.

Diagrams and Visualizations
Experimental Workflow for Americium Oxide Phase
Diagram Determination
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Caption: Experimental and computational workflow for determining the americium oxide
phase diagram.
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Caption: Simplified representation of the major phase transitions in the americium oxide
system.

Conclusion

The americium oxide phase diagram is a complex but essential tool for the materials science
of actinides. The combination of advanced experimental techniques like high-temperature XRD
and computational methods such as CALPHAD has led to a more refined and accurate
understanding of the phase relationships in the Am-O system. The data and protocols
presented in this guide provide a foundation for researchers and engineers working with
americium-based materials, enabling better design, safer handling, and improved performance
in a variety of high-technology applications. Further research will continue to refine the details
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of this intricate system, particularly in the regions of non-stoichiometry and at extreme
temperatures and pressures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1262221?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/317640669_Insight_into_the_Am-O_Phase_Equilibria_A_Thermodynamic_Study_Coupling_High-Temperature_XRD_and_CALPHAD_Modeling
https://pubs.acs.org/doi/abs/10.1021/acs.inorgchem.7b00572
https://pubs.acs.org/doi/10.1021/acs.inorgchem.7b03148
https://pmc.ncbi.nlm.nih.gov/articles/PMC9486969/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9486969/
https://nvlpubs.nist.gov/nistpubs/jres/38/jresv38n4p415_A1b.pdf
https://www.benchchem.com/product/b1262221#americium-oxide-phase-diagram-analysis
https://www.benchchem.com/product/b1262221#americium-oxide-phase-diagram-analysis
https://www.benchchem.com/product/b1262221#americium-oxide-phase-diagram-analysis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1262221?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1262221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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